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Compound of Interest

Compound Name: 1-Octacosanol

Cat. No.: B7804023

1-Octacosanol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octacosanol is a long-chain aliphatic primary fatty alcohol that is a prominent constituent of
various plant waxes, notably sugarcane wax, rice bran wax, and beeswax.[1][2][3] As the major
component of policosanol, a mixture of long-chain fatty alcohols, 1-octacosanol has garnered
significant scientific interest for its diverse biological activities and potential therapeutic
applications.[4][5][6] This technical guide provides a detailed overview of the chemical
structure, physicochemical properties, biological activities, and relevant experimental
methodologies of 1-octacosanol, tailored for professionals in research and drug development.

Chemical Structure and Identification

1-Octacosanol is a saturated fatty alcohol with a 28-carbon backbone. Its chemical structure is
characterized by a hydroxyl group (-OH) at one end of the straight aliphatic chain.

Systematic and Common Identifiers:
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Identifier Value

IUPAC Name Octacosan-1-ol[1]
Chemical Formula C2sHss0[1][7]
CAS Number 557-61-9[1]
Molecular Weight 410.8 g/mol [1]

n-Octacosanol, Octacosyl alcohol, Montanyl
Synonyms
alcohol, Cluytyl alcohol[1][3]

Physicochemical Properties

The physical and chemical properties of 1-octacosanol are summarized in the table below. Its
long aliphatic chain renders it insoluble in water but soluble in organic solvents.[2][3]

Property Value Reference
Appearance White crystalline powder [1]
Melting Point 83.2-83.4°C (181.9 °F) [1]
N ) 200 - 250 °C at 1 mmHg
Boiling Point ] [1]
(sublimes)

Insoluble in water; Soluble in
Solubility low molecular-weight alkanes [2][3]

and chloroform

. 3110.6, 3118.1, 3120 (Semi-
Kovats Retention Index [1]
standard non-polar)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-octacosanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
e H NMR (90 MHz, 55°C):
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o Shifts (ppm): 0.88, 1.27, 1.38[1]

« 13C NMR (50.18 MHz, CDCl3):

o Shifts (ppm): 14.12, 22.70, 25.75, 29.37, 29.45, 29.63, 29.71, 31.94, 32.84, 63.13[1]

Mass Spectrometry (MS)

The mass spectrum of 1-octacosanol provides information about its molecular weight and
fragmentation pattern. The NIST WebBook provides reference mass spectral data for 1-
octacosanol.[7]

Infrared (IR) Spectroscopy

The IR spectrum of 1-octacosanol exhibits characteristic absorption bands for O-H stretching
of the alcohol group and C-H stretching of the long alkyl chain.

Biological Activities and Signaling Pathways

1-Octacosanol has been reported to exhibit a range of biological effects, making it a molecule
of interest for pharmaceutical and nutraceutical applications.[4][5] Its mechanisms of action
often involve the modulation of key cellular signaling pathways.[4][5][8]

Key Biological Activities:

Cholesterol-Lowering Effects: 1-Octacosanol has been shown to lower cholesterol levels.[4]

[6]

» Anti-inflammatory Properties: It exhibits anti-inflammatory effects, potentially through the
inhibition of the MAPK/NF-kB signaling pathway.[5][9]

» Antioxidant Activity: Studies have demonstrated the antioxidant capabilities of 1-
octacosanol.[5][10]

» Neuroprotective Effects: It has been investigated for its potential in managing
neurodegenerative conditions like Parkinson's disease.[1][2]
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» Anti-fatigue and Ergogenic Properties: 1-Octacosanol is also known for its anti-fatigue
effects and its potential to improve exercise performance.[5]

Key Signhaling Pathways
The biological effects of 1-octacosanol are mediated through the regulation of several

signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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